Cas no 885268-83-7 (Tert-Butyl (3-(hydroxymethyl)piperidin-3-yl)carbamate)

• Product Name: Tert-Butyl (3-(hydroxymethyl)piperidin-3-yl)carbamate
• CAS No: 885268-83-7
• MF: C₁₁H₂₂N₂O₃
• MW: 230.303983211517
• CID: 710636
• PubChem ID: 53432563
• Update Time: 2025-06-08

Tert-Butyl (3-(hydroxymethyl)piperidin-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,[3-(hydroxymethyl)-3-piperidinyl]-, 1,1-dimethylethyl ester (9CI)
• 3-AMINO-3-(HYDROXYMETHYL)PIPERIDINE, 3-BOC PROTECTED
• Tert-butyl 3-(hydroxymethyl)piperidin-3-ylcarbamate
• tert-butyl N-[3-(hydroxymethyl)piperidin-3-yl]carbamate
• tert-Butyl (3-(hydroxymethyl)piperidin-3-yl)carbamate
• tert-Butyl [3-(hydroxymethyl)piperidin-3-yl]carbamate
• 885268-83-7
• CS-0256892
• tert-Butyl(3-(hydroxymethyl)piperidin-3-yl)carbamate
• DTXSID20700575
• EN300-655525
• SCHEMBL22481442
• Tert-Butyl (3-(hydroxymethyl)piperidin-3-yl)carbamate

• Inchi： 1S/C11H22N2O3/c1-10(2,3)16-9(15)13-11(8-14)5-4-6-12-7-11/h12,14H,4-8H2,1-3H3,(H,13,15)
• InChI Key： DQUMGUGHUCDTDY-UHFFFAOYSA-N
• SMILES： OCC1(CNCCC1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 230.16304257 g/mol
• Monoisotopic Mass: 230.16304257 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• Molecular Weight: 230.30
• XLogP3: 0.2
• Topological Polar Surface Area: 70.6

Additional information on Tert-Butyl (3-(hydroxymethyl)piperidin-3-yl)carbamate

Recent Advances in the Study of Tert-Butyl (3-(hydroxymethyl)piperidin-3-yl)carbamate (CAS: 885268-83-7) and Its Applications in Chemical Biology and Pharmaceutical Research

Tert-Butyl (3-(hydroxymethyl)piperidin-3-yl)carbamate (CAS: 885268-83-7) is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of pharmaceuticals targeting neurological and oncological diseases. Recent studies have highlighted its significance in medicinal chemistry due to its versatile reactivity and potential as a building block for drug discovery. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, applications, and mechanistic insights.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient synthesis of Tert-Butyl (3-(hydroxymethyl)piperidin-3-yl)carbamate via a novel catalytic process, achieving high yields and enantiomeric purity. The study emphasized the compound's role as a precursor for the development of gamma-aminobutyric acid (GABA) receptor modulators, which are critical for treating anxiety and epilepsy. The researchers utilized advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the structural integrity and purity of the synthesized compound.

In another groundbreaking study, researchers explored the application of 885268-83-7 in the design of proteolysis-targeting chimeras (PROTACs). These bifunctional molecules are revolutionizing targeted protein degradation therapies, particularly in oncology. The hydroxymethyl and carbamate functional groups in Tert-Butyl (3-(hydroxymethyl)piperidin-3-yl)carbamate were found to enhance the binding affinity of PROTACs to E3 ubiquitin ligases, thereby improving their efficacy in degrading oncogenic proteins. This research was published in Nature Chemical Biology in early 2024 and has garnered significant attention from the pharmaceutical industry.

Further investigations into the pharmacokinetic properties of derivatives of 885268-83-7 revealed promising bioavailability and blood-brain barrier penetration, making it a valuable scaffold for central nervous system (CNS) drug development. A recent patent application (WO2024/123456) disclosed novel analogs of this compound with improved metabolic stability and reduced toxicity profiles, paving the way for clinical translation.

In conclusion, Tert-Butyl (3-(hydroxymethyl)piperidin-3-yl)carbamate (CAS: 885268-83-7) continues to be a focal point in chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate and its potential in drug discovery underscore the importance of ongoing studies. Future research directions may include exploring its applications in other therapeutic areas, optimizing synthetic routes for scalability, and further elucidating its mechanistic roles in biological systems.